Cas no 1807285-69-3 (Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate
• CAS No: 1807285-69-3
• MF: C₁₃H₁₀F₅NO₄
• MW: 339.214821338654
• CID: 4943894
• Update Time: 2025-06-13

Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO4/c1-2-21-10(20)5-7-3-4-9(22-12(14)15)11(8(7)6-19)23-13(16,17)18/h3-4,12H,2,5H2,1H3
• InChI Key： UCFOIKOADHKBNI-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1C#N)CC(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 447
• XLogP3: 3.9
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate (CAS No. 1807285-69-3)

Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate (CAS No. 1807285-69-3) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring cyano, difluoromethoxy, and trifluoromethoxy functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

The growing demand for fluorinated compounds in modern chemistry has placed Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate in the spotlight. Fluorine incorporation often enhances metabolic stability, lipophilicity, and bioavailability—key factors driving its use in pharmaceutical intermediates and agrochemical active ingredients. Recent trends show increased interest in sustainable fluorination methods and green chemistry approaches, aligning with global efforts to reduce environmental impact.

From a synthetic perspective, the cyano group in this compound offers reactivity for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines. Meanwhile, the difluoromethoxy and trifluoromethoxy moieties contribute to electron-withdrawing effects, influencing the compound's interaction with biological targets. These features make it valuable for developing kinase inhibitors, herbicides, and antimicrobial agents—topics frequently queried in scientific databases.

Analytical characterization of CAS No. 1807285-69-3 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Quality control is critical, as impurities may affect downstream applications. Industry professionals often search for synthetic protocols, supplier comparisons, and scaling-up strategies for this compound, reflecting practical challenges in its utilization.

In drug discovery, the compound's fluorine-rich structure aligns with current trends favoring fluorinated drug candidates. Over 20% of FDA-approved drugs contain fluorine, underscoring its importance. The phenylacetate scaffold also appears in numerous bioactive molecules, making this compound a strategic building block for structure-activity relationship (SAR) studies—a hot topic in medicinal chemistry forums.

Environmental considerations are increasingly shaping research around Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate. Scientists are investigating its biodegradation pathways and ecotoxicological profile, responding to regulatory pressures and public demand for environmentally friendly chemicals. These aspects frequently appear in sustainability-focused research queries.

The compound's stability under various conditions is another area of interest. Thermal analysis (DSC/TGA) and photostability studies are commonly performed to determine suitable storage conditions—information highly sought after by laboratory managers and formulation scientists. Such data ensures compliance with Good Manufacturing Practice (GMP) standards in industrial applications.

Patent literature reveals growing intellectual property activity surrounding derivatives of CAS No. 1807285-69-3, particularly in crop protection and central nervous system (CNS) drug development. This has spurred academic and industrial research into novel synthetic routes, with many teams exploring catalytic fluorination methods to improve efficiency and reduce costs.

From a market perspective, the global demand for fluorinated fine chemicals continues to rise, with Asia-Pacific regions showing particularly strong growth. This compound's niche applications in electronic materials and liquid crystals further expand its commercial potential, making it a subject of interest for market analysts and investors tracking the specialty chemicals sector.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-3-(trifluoromethoxy)phenylacetate represents a compelling case study in modern fluoroorganic chemistry. Its multifaceted applications, combined with ongoing research into sustainable production methods and novel derivatives, ensure its continued relevance across scientific disciplines. As analytical techniques advance and environmental considerations evolve, this compound will likely remain a focus for innovation in life sciences and material chemistry.